2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide

Specification

• Molecular Formula: C12H12F3N5OS
• Molecular Weight: 331.32 g/mol
• IUPAC Name: 2-[[4-amino-5-(trifluoromethyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• Standard InChI: InChI=1S/C12H12F3N5OS/c1-7-2-4-8(5-3-7)17-9(21)6-22-11-19-18-10(20(11)16)12(13,14)15/h2-5H,6,16H2,1H3,(H,17,21)
• Standard InChI Key: DRZBYUVWXKSVTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C(F)(F)F

Introduction

The compound 2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide is a complex organic molecule belonging to the triazole class. It features a trifluoromethyl group, an amino group, and a sulfanyl linkage, which contribute to its chemical properties and potential biological activities. This compound is of interest in medicinal chemistry due to its structural similarity to other triazole derivatives known for their diverse pharmacological properties, including antifungal, antibacterial, and anticancer activities.

Biological Activities and Potential Applications

Triazole derivatives have been extensively studied for their biological activities. While specific data on 2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide is limited, related compounds have shown promise in areas such as antifungal, antibacterial, and anticancer research. The mechanism of action often involves interaction with specific molecular targets, potentially inhibiting enzymes or proteins crucial for cellular processes.

Analytical Techniques and Characterization

Characterization of similar compounds often involves techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to confirm the structure of synthesized compounds.

• Liquid Chromatography–Mass Spectrometry (LC–MS): Employed to analyze the purity and molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): Utilized to monitor the progress of reactions and assess purity.

Research Findings and Future Directions

While specific research findings on 2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide are not available, related compounds have shown potential as therapeutic agents. Future studies could focus on evaluating its biological activity, optimizing its structure for improved efficacy, and exploring its potential applications in medicine.

Data Table: Comparison of Related Triazole Compounds

Compound	Molecular Formula	Biological Activity
2-{[4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(trifluoromethyl)acetamide	C12H12F3N5O2S	Potential anticancer, antifungal, antibacterial
2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide	C12H12F3N5OS	Potential therapeutic applications
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,5-dimethoxyphenyl)acetamide	Not specified	Potential biological activities